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Compound of Interest

Compound Name: 2-(Cyanomethyl)benzyl chloride

Cat. No.: B2818500 Get Quote

Introduction: The Molecular Utility of 2-
(Cyanomethyl)benzyl Chloride
2-(Cyanomethyl)benzyl chloride, with the IUPAC name [2-(chloromethyl)phenyl]acetonitrile,

is a reactive organochlorine compound that serves as a valuable intermediate in organic

synthesis.[1][2] Its utility stems from two key reactive sites: the highly electrophilic benzylic

chloride and the versatile cyanomethyl group. The benzyl chloride moiety is an excellent

substrate for nucleophilic substitution, allowing for the facile introduction of the 2-

(cyanomethyl)benzyl group onto a wide range of molecules.[3][4] This dual reactivity makes it a

cornerstone for constructing complex molecular architectures, particularly in the synthesis of

pharmaceuticals and agrochemicals.[5][6]

Chemical and Physical Properties
A clear understanding of the reagent's properties is fundamental to its effective application and

safe handling.
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Property Value Source

CAS Number 98590-71-7 [7]

Molecular Formula C₉H₈ClN [7]

Molecular Weight 165.62 g/mol [7]

Appearance Colorless to Yellow Solid [1]

Storage Temperature 2-8 °C [1]

Purity Typically ≥97% [1]

IUPAC Name

[2-

(chloromethyl)phenyl]acetonitril

e

[1]

Synthesis of 2-(Cyanomethyl)benzyl Chloride
The primary industrial route to benzyl chloride derivatives often involves the chlorination of the

corresponding toluene precursor.[8][9] For 2-(Cyanomethyl)benzyl chloride, a common

laboratory and industrial synthesis starts from 2-methylbenzyl cyanide. The reaction involves a

free-radical chlorination of the benzylic methyl group.

A representative synthesis is as follows:

Starting Material: 2-Methylbenzyl cyanide

Reagents: Chlorine (Cl₂) and a radical initiator such as 2,2'-azobis(isobutyronitrile) (AIBN).

Solvent: A non-reactive solvent like 1,2-dichloroethane.

Conditions: The reaction is typically carried out at an elevated temperature (e.g., 84°C) for a

defined period (e.g., 1 hour) to facilitate radical formation and propagation.[7]

Expertise & Experience: The choice of a radical initiator like AIBN is critical for controlling the

reaction and avoiding unwanted side reactions, such as chlorination on the aromatic ring. The

temperature must be carefully controlled to ensure a steady rate of initiation without causing

decomposition of the desired product.
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Core Applications in Synthetic Chemistry
The primary utility of 2-(Cyanomethyl)benzyl chloride lies in its role as an electrophile in

nucleophilic substitution reactions. The electron-withdrawing cyano group in the ortho position

enhances the reactivity of the benzylic carbon, favoring an SN2 mechanism.[5]

Diagram: General Reaction Pathway
Below is a diagram illustrating the core reactivity of 2-(Cyanomethyl)benzyl chloride with a

generic nucleophile.

2-(Cyanomethyl)benzyl chloride

Substituted Product

 Sₙ2 Attack

Nucleophile (Nu⁻)

Chloride (Cl⁻)

Click to download full resolution via product page

Caption: SN2 displacement of the chloride by a nucleophile.

Synthesis of 2-Aryloxymethylbenzonitriles
A significant application is the reaction with phenols to synthesize 2-aryloxymethylbenzonitriles.

These compounds are not only valuable moieties in their own right but also serve as key

intermediates for more complex molecules.[5]

This reaction is a classic Williamson ether synthesis, adapted for a benzylic halide. The phenol

is first deprotonated by a mild base to form a more nucleophilic phenoxide ion, which then

attacks the electrophilic benzylic carbon of 2-(Cyanomethyl)benzyl chloride, displacing the

chloride ion.
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Trustworthiness: The use of an anhydrous base like potassium carbonate is a self-validating

choice. It is strong enough to deprotonate the phenol but mild enough to prevent potential

hydrolysis of the nitrile or chloromethyl functional groups, which could occur with stronger

bases like hydroxides in aqueous media.[5] The choice of a polar aprotic solvent like N,N-

dimethylformamide (DMF) effectively solvates the potassium cation, leaving the phenoxide

anion highly reactive and promoting a high-yield SN2 reaction.

Table: Synthesis of Various 2-
Aryloxymethylbenzonitriles
The reaction is robust and provides good to excellent yields with a variety of substituted

phenols.[5]

Phenol Reactant Temperature (°C) Yield (%)

Phenol 110 >90% (implied)

4-Methylphenol 80-110 Good to Excellent

4-Chlorophenol 80-110 Good to Excellent

4-Methoxyphenol 80-110 Good to Excellent

General observation for 14

derivatives
80-110 Good to Excellent

(Data synthesized from Xu & Zheng, 2012)[5]

Precursor for Biologically Active Compounds
The true value of 2-(Cyanomethyl)benzyl chloride in drug development is realized in the

subsequent transformations of its products.

Hydrolysis to Carboxylic Acids: The 2-aryloxymethylbenzonitriles can be hydrolyzed under

acidic or basic conditions to yield 2-aryloxymethylbenzoic acids. This transformation is a

more convenient and higher-yielding method compared to traditional routes.[5] These acids

are crucial intermediates for agrochemicals and pharmaceuticals.[5]
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Cyclization to Dibenz[b,e]oxepins: The resulting benzoic acids can be cyclized to form the

dibenz[b,e]oxepin scaffold. This heterocyclic system is the core of several biologically active

compounds known to exhibit antidepressant and antihistamine properties.[5]

Diagram: Workflow from Reagent to Bioactive Core
This diagram outlines the synthetic pathway from 2-(Cyanomethyl)benzyl chloride to the

pharmaceutically relevant dibenz[b,e]oxepin core.

2-(Cyanomethyl)benzyl chloride
+ Substituted Phenol 2-Aryloxymethylbenzonitrile

 Sₙ2 Reaction
(K₂CO₃, DMF) 2-Aryloxymethylbenzoic Acid Hydrolysis Dibenz[b,e]oxepin Core

(Antidepressant, Antihistamine)
 Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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